Cas no 899950-30-2 (1-(3-chloro-4-methoxyphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3-chloro-4-methoxyphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 899950-30-2
• MF: C₁₉H₁₇ClN₆O₃
• MW: 412.82968211174
• CID: 5440356
• Update Time: 2025-05-17

1-(3-chloro-4-methoxyphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methoxyphenyl)-5-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• 1-(3-chloro-4-methoxyphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H17ClN6O3/c1-3-28-13-7-4-11(5-8-13)18-22-19(29-24-18)16-17(21)26(25-23-16)12-6-9-15(27-2)14(20)10-12/h4-10H,3,21H2,1-2H3
• InChI Key： WXYHIIHSZJCYJX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C(Cl)=C2)C(N)=C(C2ON=C(C3=CC=C(OCC)C=C3)N=2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(3-chloro-4-methoxyphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Introduction to 1-(3-Chloro-4-methoxyphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 899950-30-2)

1-(3-Chloro-4-methoxyphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 899950-30-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a triazole ring and an oxadiazole moiety, which contribute to its potential biological activities and therapeutic applications.

The synthesis of 1-(3-chloro-4-methoxyphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the triazole ring through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This reaction is highly efficient and has been widely used in the synthesis of various triazole-containing compounds due to its mild conditions and high yield. The subsequent introduction of the oxadiazole moiety can be achieved through a variety of methods, such as the reaction of hydrazides with nitriles or carboxylic acids.

In recent years, 1-(3-chloro-4-methoxyphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine has been studied for its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HT29) cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

One of the key features of 1-(3-chloro-4-methoxyphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amines is its ability to modulate protein-protein interactions. The triazole ring is known for its ability to form hydrogen bonds and π-stacking interactions with biological targets, making it an excellent scaffold for drug design. Additionally, the presence of the oxadiazole moiety enhances the lipophilicity and metabolic stability of the compound, which are crucial for its in vivo efficacy.

Beyond its anticancer properties, 1-(3-chloro-4-methoxyphenyl)-4-[3-(4-Ethoxyphenyl)-[¹,²,⁴-oxadiazol--⁵-yl]-¹H--¹,²,³-triazol--⁵-amine has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity is attributed to its ability to interfere with the NF-kB signaling pathway.

The pharmacokinetic properties of 1-(3-chloro--methoxyphenyl)--[--(---Ethoxyphenyl)--[--,-,-]-oxadiazol--[-]-[-,-,-]triazol--[-]-amine have been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. These properties make it a promising candidate for further development as a therapeutic agent.

In conclusion, 1-(3-chloro--methoxyphenyl)--[--(---Ethoxyphenyl)--[--,-,-]-oxadiazol--[-]-[-,-,-]triazol--[-]-amine (CAS No. 899950--)) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.